Cas no 1057676-39-7 (3-(2-bromo-5-fluorophenyl)propanenitrile)

• Product Name: 3-(2-bromo-5-fluorophenyl)propanenitrile
• CAS No: 1057676-39-7
• MF: C₉H₇BrFN
• MW: 228.06098484993
• CID: 6030688
• PubChem ID: 53434281
• Update Time: 2025-06-09

3-(2-bromo-5-fluorophenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• Benzenepropanenitrile, 2-bromo-5-fluoro-
• 3-(2-bromo-5-fluorophenyl)propanenitrile
• AKOS010643903
• 1057676-39-7
• EN300-1895773
• CS-0305765

• Inchi： 1S/C9H7BrFN/c10-9-4-3-8(11)6-7(9)2-1-5-12/h3-4,6H,1-2H2
• InChI Key： MHRZJHBHYINIOX-UHFFFAOYSA-N
• SMILES： C1(CCC#N)=CC(F)=CC=C1Br

Computed Properties

• Exact Mass: 226.97459g/mol
• Monoisotopic Mass: 226.97459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 1.495±0.06 g/cm3(Predicted)
• Boiling Point: 312.8±27.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-(2-bromo-5-fluorophenyl)propanenitrile

Introduction to 3-(2-bromo-5-fluorophenyl)propanenitrile (CAS No. 1057676-39-7)

3-(2-bromo-5-fluorophenyl)propanenitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1057676-39-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a nitrile functional group and a brominated aromatic ring system, serves as a versatile intermediate in the synthesis of various biologically active molecules. Its unique structural attributes make it particularly valuable for exploring novel therapeutic agents targeting diverse pathological mechanisms.

The molecular structure of 3-(2-bromo-5-fluorophenyl)propanenitrile consists of a propyl chain attached to a benzene ring substituted with bromine at the 2-position and fluorine at the 5-position. This arrangement imparts distinct electronic and steric properties, influencing its reactivity and interaction with biological targets. The presence of both bromine and fluorine atoms enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex heterocyclic scaffolds prevalent in modern drug candidates.

In recent years, 3-(2-bromo-5-fluorophenyl)propanenitrile has been employed in the development of small-molecule inhibitors for enzymes implicated in inflammatory and infectious diseases. For instance, researchers have leveraged its scaffold to design novel Janus kinase (JAK) inhibitors, which play a crucial role in modulating immune responses. The bromo and fluoro substituents facilitate selective binding to specific JAK isoforms, thereby minimizing off-target effects. Preliminary studies have demonstrated promising antirheumatic properties, aligning with the growing interest in JAK inhibition as a therapeutic strategy for autoimmune disorders.

Moreover, the compound has found applications in the synthesis of kinase inhibitors targeting oncogenic pathways. The nitrile group in 3-(2-bromo-5-fluorophenyl)propanenitrile serves as a handle for further functionalization, enabling the construction of potent inhibitors against tyrosine kinases involved in cancer progression. Recent advances in structure-activity relationship (SAR) studies have highlighted the importance of optimizing the position and nature of substituents around the benzene ring to enhance binding affinity and selectivity. This underscores the compound's potential as a building block for next-generation anticancer agents.

The role of halogenated aromatic compounds like 3-(2-bromo-5-fluorophenyl)propanenitrile extends beyond kinase inhibition. Emerging evidence suggests their efficacy in modulating G protein-coupled receptors (GPCRs), which are integral to numerous physiological processes. The electronic effects induced by bromine and fluorine atoms can fine-tune ligand-receptor interactions, leading to improved pharmacological profiles. Investigational efforts are ongoing to explore derivatives of this compound as potential treatments for neurological disorders, where GPCR dysregulation is frequently observed.

From a synthetic chemistry perspective, 3-(2-bromo-5-fluorophenyl)propanenitrile exemplifies the importance of heterocyclic intermediates in drug discovery. Its accessibility through established synthetic routes allows for rapid exploration of structural analogs, accelerating the identification of lead compounds. The compound's compatibility with modern catalytic methods ensures efficient transformations under mild conditions, aligning with green chemistry principles. Such attributes make it an indispensable tool for medicinal chemists striving to develop innovative therapeutic solutions.

The pharmacokinetic profile of derivatives derived from 3-(2-bromo-5-fluorophenyl)propanenitrile is another critical area of investigation. Computational modeling and experimental validation have been instrumental in predicting metabolic stability and bioavailability. The presence of fluorine atoms often enhances metabolic resistance, prolonging drug circulation and therapeutic efficacy. However, this must be balanced against potential toxicity concerns associated with halogenated compounds. Ongoing research aims to harmonize structural features with pharmacokinetic properties to optimize drug delivery systems.

In conclusion, 3-(2-bromo-5-fluorophenyl)propanenitrile (CAS No. 1057676-39-7) represents a cornerstone in contemporary medicinal chemistry due to its multifaceted utility as an intermediate for biologically active molecules. Its structural versatility enables applications across diverse therapeutic domains, from anti-inflammatory agents to anticancer drugs. As research progresses, continued exploration of its derivatives promises to yield novel treatments addressing unmet medical needs. The compound's synthesis and application exemplify the synergy between organic chemistry innovation and pharmaceutical discovery.